![molecular formula C16H9FN2OS B5539148 2-(2-fluorobenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one](/img/structure/B5539148.png)
2-(2-fluorobenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 2-(2-fluorobenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one involves several steps, including acylation, cyclization, and fluorination. For example, reactions involving 2-aminothiazole and derivatives of 2-aminobenzothiazole with polyfluorobenzoyl chlorides produce acylation products that, upon heating, form various fluoro-containing derivatives of thiazolo and benzimidazoquinazolinones (Nosova et al., 2005).
Molecular Structure Analysis
Molecular structure elucidation often involves spectroscopic methods and X-ray crystallography. The crystal structure analyses of related compounds indicate the presence of intramolecular hydrogen bonding and specific molecular packing stabilized by π–π stacking interactions, which are crucial for understanding the molecule's reactivity and interaction with biological targets. For instance, structural studies on similar fluorobenzyl and benzimidazole derivatives have highlighted the importance of these interactions for molecular stability and reactivity (Özbey et al., 2004).
Chemical Reactions and Properties
The chemical reactivity of this compound derivatives is influenced by the presence of the fluorobenzylidene and thiazolobenzimidazole moieties. These groups can participate in various chemical reactions, including nucleophilic substitution due to the electron-withdrawing effect of the fluorine atom, and cycloaddition reactions involving the thiazole and benzimidazole rings. The synthesis and reactivity of these compounds underline their potential in creating pharmacologically active agents (Prakash et al., 2007).
Scientific Research Applications
Synthesis and Anticancer Activity
2-(2-fluorobenzylidene)[1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one and related compounds are actively studied for their potential anticancer properties. For instance, a novel series of 2-substituted benzimidazole derivatives, including thiazolobenzimidazole variants, were synthesized and tested against various human cancer cell lines like hepatocellular carcinoma (HEPG2), breast adenocarcinoma (MCF7), and colon carcinoma (HCT 116). These compounds demonstrated significant antitumor activity, indicating their potential as therapeutic agents against cancer (Refaat, 2010).
Antioxidant and Antibacterial Properties
The antioxidant and antibacterial activities of benzimidazole derivatives have been explored, showcasing the chemical's versatility. Specific compounds within this category have shown significant lipid peroxidation inhibition, suggesting their role as potential antioxidants. Moreover, these derivatives have displayed antibacterial activity against various strains, including Gram-positive and Gram-negative bacteria, highlighting their utility in combating microbial infections (Mavrova et al., 2015).
Applications in Molecular Identification and Sensing
Fluorescent Sensors
Benzimidazole and benzothiazole conjugated Schiff base compounds have been utilized as fluorescent sensors, demonstrating significant potential in detecting metal ions like Al3+ and Zn2+. These compounds exhibit solvatochromic behavior, large Stokes shift, and high sensitivity and selectivity in their emission and absorption spectral changes upon coordination with specific ions. This property is essential for molecular identification and sensing applications (Suman et al., 2019).
properties
IUPAC Name |
(2Z)-2-[(2-fluorophenyl)methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H9FN2OS/c17-11-6-2-1-5-10(11)9-14-15(20)19-13-8-4-3-7-12(13)18-16(19)21-14/h1-9H/b14-9- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBFXKXFADLCTFZ-ZROIWOOFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=C2C(=O)N3C4=CC=CC=C4N=C3S2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=C\2/C(=O)N3C4=CC=CC=C4N=C3S2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H9FN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.